3-[(4-benzyl-1-piperidinyl)carbonothioyl]phenol

• IUPAC Name: (4-benzylpiperidin-1-yl)-(3-hydroxyphenyl)methanethione
• InChI: InChI=1S/C19H21NOS/c21-18-8-4-7-17(14-18)19(22)20-11-9-16(10-12-20)13-15-5-2-1-3-6-15/h1-8,14,16,21H,9-13H2
• InChI Key: PPVNFNIYYYHIRJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C(=S)C3=CC(=CC=C3)O
• Molecular Formula: C19H21NOS
• Molecular Weight: 311.4 g/mol
• Solubility: 15 [ug/mL] (The mean of the results at pH 7.4)

Description

3-[(4-benzyl-1-piperidinyl)carbonothioyl]phenol is a chemical compound that has been of interest to the scientific community due to its potential applications in various fields. This compound is also known by its chemical name, BPPT, and has been the subject of numerous studies to explore its properties and potential uses.

Mechanism of Action

The mechanism of action of BPPT involves its ability to bind to dopamine receptors in the brain, specifically the D2 receptor subtype. By blocking the activity of these receptors, BPPT can reduce the activity of dopamine in the brain, which is believed to be a key factor in the development of psychotic symptoms.
Biochemical and Physiological Effects:
BPPT has been shown to have a number of biochemical and physiological effects, particularly in the brain. Studies have shown that BPPT can reduce the levels of dopamine in the brain, which can lead to a reduction in psychotic symptoms. Additionally, BPPT has been shown to have a low affinity for other neurotransmitter receptors, which reduces the risk of side effects.

Advantages and Limitations for Lab Experiments

BPPT has several advantages as a research tool, including its high affinity for dopamine receptors and its ability to block their activity. However, there are also some limitations to its use in lab experiments, including its potential toxicity and the need for specialized equipment and expertise to handle it safely.

Future Directions

There are several future directions for research on BPPT, including its potential use as a treatment for other disorders, such as Parkinson's disease and addiction. Additionally, further research is needed to explore the potential side effects and long-term effects of BPPT use, as well as its potential interactions with other drugs. Overall, BPPT is a promising compound with significant potential for future research and development.

Synthesis Methods

The synthesis of BPPT involves the reaction between 4-benzylpiperidine and carbon disulfide in the presence of sodium hydroxide, followed by the addition of phenol. This process yields BPPT as a white crystalline solid.

Scientific Research Applications

BPPT has been extensively studied for its potential applications in various fields. One of the most significant areas of research has been in the field of medicine, where BPPT has been explored for its potential as an antipsychotic drug. Several studies have shown that BPPT has a high affinity for dopamine receptors and can effectively block their activity, making it a promising candidate for the treatment of schizophrenia and other psychotic disorders.